2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H14F2N4O2/c21-16-5-1-13(2-6-16)10-24-18(27)12-26-19(14-3-7-17(22)8-4-14)25-11-15(9-23)20(26)28/h1-8,11H,10,12H2,(H,24,27)
• InChI Key: KJPNVBXMXJLNED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN2C(=NC=C(C2=O)C#N)C3=CC=C(C=C3)F)F
• Molecular Formula: C20H14F2N4O2
• Molecular Weight: 380.3 g/mol

Description

2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C20H14F2N4O2 and its molecular weight is 380.355. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with structural similarities to the specified compound, has been developed for selective imaging of the translocator protein (18 kDa) using PET. This research highlights the potential of such compounds in the synthesis of radioligands for neurological and oncological imaging applications (Dollé et al., 2008).

Antitumor Activities

Studies have synthesized derivatives with structural motifs related to the compound of interest, demonstrating selective antitumor activities. These studies provide insights into the potential therapeutic applications of such compounds in treating various cancers, showcasing their significance in the development of new anticancer agents (Xiong Jing, 2011).

Quantum Chemical Insights and COVID-19

Research into compounds structurally similar to the specified chemical has included quantum chemical analysis, NBO analysis of hydrogen-bonded interactions, and drug likeness studies. One study focused on a novel anti-COVID-19 molecule, providing valuable insights into its potential antiviral properties through molecular docking against SARS-CoV-2 protein (Mary et al., 2020).

Antimicrobial and Anticancer Syntheses

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, demonstrated antimicrobial agents' potential. These findings suggest the compound's framework could be useful in designing new antimicrobial and anticancer drugs (Hossan et al., 2012).

Synthesis and Characterization

Research has been conducted on synthesizing and characterizing novel compounds with the fluoro and cyano phenyl groups, providing foundational knowledge for further exploration of such chemicals in various scientific applications. These studies underline the importance of structural analysis and synthetic strategies in the development of compounds for specific research and therapeutic purposes (Yang Man-li, 2008).